Cas no 29668-61-9 (NSC 135193)
NSC 135193 structure
Product Name:NSC 135193
CAS No:29668-61-9
MF:C7H14NO3P
MW:191.164722919464
MDL:MFCD01457302
CID:291343
PubChem ID:24865577
Update Time:2025-04-19
NSC 135193 Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, P-(1-cyanoethyl)-, diethyl ester
- 2-diethoxyphosphorylpropanenitrile
- Diethyl (1-cyanoethyl)phosphonate
- (1-cyano-1-methyl-methyl)-phosphonic acid diethyl ester
- (1-Cyanoethyl)phosphonic acid diethyl ester
- (EtO)2POCH(CH3)CN
- 1-Cyanoethylphosphonsaeurediethylester
- diethyl 1-cyanoethanephosphonate
- NSC 135193
- FT-0737593
- Phosphonic acid, (1-cyanoethyl)-, diethyl ester
- diethyl-(1-cyanoethyl)-phosphonate
- 2-(diethylphosphono)propionitrile
- BENZYL-2,3,4,5,6-D5CHLORIDE
- 2-diethoxyphosphoryl-propionitrile
- AT32504
- NSC135193
- Diethyl (1-cyanoethyl)phosphonate, 97%
- MFCD01457302
- AS-68306
- AKOS015912609
- UMLWEPGSWQNXQX-UHFFFAOYSA-N
- A929559
- DTXSID20300175
- diethyl(1-cyanoethyl)-phosphonate
- diethyl 1-cyanoethylphosphonate
- AB09137
- Phosphonic acid,p-(1-cyanoethyl)-,diethyl ester
- diethyl(1-cyanoethyl)phosphonate
- 29668-61-9
- J-017594
- SCHEMBL124930
- NSC-135193
- DB-017494
- SY277457
-
- MDL： MFCD01457302
- Inchi： 1S/C7H14NO3P/c1-4-10-12(9,11-5-2)7(3)6-8/h7H,4-5H2,1-3H3
- InChI Key： UMLWEPGSWQNXQX-UHFFFAOYSA-N
- SMILES： P(C(C#N)C)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 191.07100
- Monoisotopic Mass: 191.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.085 g/mL at 25 °C(lit.)
- Boiling Point: 140-141 °C/11 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.432(lit.)
- PSA: 69.13000
- LogP: 2.16458
- Solubility: Not available
NSC 135193 Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 2927
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：6.1(a)
- PackingGroup：II
- Safety Term：6.1(a)
- Packing Group：II
- Packing Group：II
- Hazard Level：6.1(a)
NSC 135193 Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
NSC 135193 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 408573-5G |
NSC 135193 |
29668-61-9 | 5g |
¥3959.05 | 2023-12-06 | ||
| TRC | N444168-5mg |
NSC 135193 |
29668-61-9 | 5mg |
$201.00 | 2023-05-17 | ||
| TRC | N444168-10mg |
NSC 135193 |
29668-61-9 | 10mg |
$379.00 | 2023-05-17 | ||
| TRC | N444168-25mg |
NSC 135193 |
29668-61-9 | 25mg |
$ 800.00 | 2023-09-06 | ||
| TRC | N444168-50mg |
NSC 135193 |
29668-61-9 | 50mg |
$1527.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | D139650-1g |
DIETHYL(1-CYANOETHYL)PHOSPHONATE |
29668-61-9 | 95% | 1g |
$580 | 2025-02-20 | |
| eNovation Chemicals LLC | D139650-5g |
DIETHYL(1-CYANOETHYL)PHOSPHONATE |
29668-61-9 | 95% | 5g |
$965 | 2025-02-20 | |
| A2B Chem LLC | AB38516-5g |
Phosphonic acid, P-(1-cyanoethyl)-, diethyl ester |
29668-61-9 | 5g |
$670.00 | 2024-04-20 | ||
| abcr | AB588867-250mg |
Diethyl (1-cyanoethyl)phosphonate; . |
29668-61-9 | 250mg |
€400.70 | 2024-04-17 | ||
| abcr | AB588867-1g |
Diethyl (1-cyanoethyl)phosphonate; . |
29668-61-9 | 1g |
€527.70 | 2024-04-17 |
NSC 135193 Related Literature
-
1. One-pot stereoselective synthesis of trifluoromethylated penta-(2Z,4E?)-dienenitriles via double olefinationYanchang Shen,Jiahong Ni,Ping Li,Jie Sun J. Chem. Soc. Perkin Trans. 1 1999 509
-
2. Novel photoadditions of tertiary amines to the α-position of α,β-unsaturated γ,δ-epoxy nitrilesKeitaro Ishii,Satoshi Hakamada,Mayumi Nagano,Masahiro Noji,Shigeo Sugiyama,Masashi Kotera,Masanori Sakamoto J. Chem. Soc. Perkin Trans. 1 2002 1592
29668-61-9 (NSC 135193) Related Products
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- 108914-80-3(Phosphonic acid, (1-cyano-1-methylethyl)-, diethyl ester)
- 90250-79-6(Phosphonic acid, (1-cyanoethyl)-, dimethyl ester)
- 7549-58-8(Phosphonic acid, (cyanomethyl)-, dibutyl ester)
- 21658-95-7(Diisopropyl cyanomethylphosphonate)
- 2537-48-6(Diethyl Cyanomethylphosphonate)
- 1538-69-8(diethyl (propan-2-yl)phosphonate)
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